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Compound of Interest

Compound Name: DL-O-Tyrosine

Cat. No.: B556771

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This document provides essential, immediate safety and
logistical information for the handling of DL-O-Tyrosine, including personal protective
equipment (PPE) recommendations, operational procedures, and disposal plans.

Hazard Overview:

DL-O-Tyrosine may cause skin, eye, and respiratory tract irritation.[1][2][3][4] While some
safety data sheets (SDS) indicate that the substance does not meet the criteria for hazard
classification, a conservative approach to handling is recommended due to conflicting
information.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure when handling DL-O-Tyrosine.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side-
shields or chemical safety
goggles.[4][5] A face shield is
recommended if there is a risk

of splashing.

To protect eyes from airborne

particles and splashes.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile rubber).[5][6]

To prevent direct skin contact

with the compound.

Body Protection

Laboratory coat and closed-toe
shoes.[4][7]

To protect skin and clothing

from potential spills.

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) should be used if
ventilation is inadequate or if
dust is generated.[3][5][6][7]

To prevent inhalation of

airborne powder.

Operational Plan: Step-by-Step Handling

A systematic workflow is essential for the safe handling of DL-O-Tyrosine from receipt to

disposal.

» Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks.

o Ensure the container is properly labeled.

e Preparation and Handling:

o Handle DL-O-Tyrosine in a well-ventilated area, such as a chemical fume hood,

especially when weighing or transferring the powder to avoid dust formation.[2][6][8]

o Ensure that an eyewash station and safety shower are readily accessible.[8]

o Wash hands thoroughly after handling the compound.[6]
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o Storage:
o Store in a dry, cool, and well-ventilated place in a tightly closed container.[5][6][8]
o The recommended storage temperature is between 2 — 8 °C.[5]
o Keep away from strong oxidizing agents.[5]

Emergency Procedures

In the event of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[1][8][9][10] Seek medical attention if irritation persists.[2][11]

o Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing.[8][9] Get medical attention if irritation occurs.[2]

 Inhalation: Move the person to fresh air.[2][5][9] If breathing is difficult, give oxygen. Seek
medical attention if you feel unwell.[2]

 Ingestion: Rinse mouth with water.[5][8] Do NOT induce vomiting.[10] Call a physician or
poison control center if you feel unwell.[2]

Disposal Plan

Proper disposal of DL-O-Tyrosine and contaminated materials is critical to prevent
environmental contamination.

o Waste Categorization:

o Solid Waste: Unused DL-O-Tyrosine powder, contaminated gloves, weigh boats, and
paper towels.

o Liquid Waste: Solutions containing DL-O-Tyrosine.

o Disposal Procedures:
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o Dispose of contents and container in accordance with local, regional, national, and
international regulations.

o Consult a licensed professional waste disposal service for guidance.[12]
o Solid waste should be collected in a labeled, sealed container.[7]

o Liquid waste should be collected in a dedicated, sealed, and labeled hazardous waste
container.[7] Do not empty into drains.[5]

Experimental Workflow for Safe Handling of DL-O-Tyrosine
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Workflow for Safe Handling of DL-O-Tyrosine
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Caption: Workflow for the safe handling of DL-O-Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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